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Compound of Interest

Compound Name: Sulfo-Cy7.5 DBCO

Cat. No.: B12379999 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Sulfo-Cy7.5 DBCO, a water-soluble, near-infrared (NIR) fluorescent dye, is a powerful tool for

neuroscience research. Its exceptional brightness, photostability, and biocompatibility,

combined with the specificity of copper-free click chemistry, enable precise labeling and

visualization of biomolecules in complex neural environments. This document provides detailed

application notes and protocols for utilizing Sulfo-Cy7.5 DBCO in key neuroscience research

areas, including metabolic glycan labeling for neuronal imaging and flow cytometry, as well as

antibody conjugation for targeted labeling.

Key Properties and Advantages
Sulfo-Cy7.5 DBCO's utility in neuroscience stems from its advantageous physicochemical and

spectral properties. Emitting in the near-infrared window (approximately 788/808 nm), it allows

for deep tissue penetration with reduced light scattering and minimal autofluorescence from

biological tissues, resulting in a high signal-to-background ratio for clear imaging.[1] The

presence of sulfonate groups enhances its water solubility, making it suitable for direct use in

aqueous biological buffers without the need for organic co-solvents that can be harmful to cells.

[2][3] The dibenzocyclooctyne (DBCO) group facilitates a highly specific and efficient covalent

reaction with azide-modified molecules via strain-promoted alkyne-azide cycloaddition

(SPAAC), a type of copper-free click chemistry. This bioorthogonal reaction proceeds readily

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12379999?utm_src=pdf-interest
https://www.benchchem.com/product/b12379999?utm_src=pdf-body
https://www.benchchem.com/product/b12379999?utm_src=pdf-body
https://www.benchchem.com/product/b12379999?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Imaging_of_Small_Animals_with_Cy7_5_diacid_diso3.pdf
https://experiments.springernature.com/articles/10.1007/978-1-0716-1685-7_16
https://www.medchemexpress.com/sulfo-cy7-5-dbco.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


under physiological conditions without the need for a cytotoxic copper catalyst, making it ideal

for live-cell and in vivo applications.[4][5]

Quantitative Data Summary
For researchers to make informed decisions on fluorophore selection, the following tables

summarize the key quantitative properties of Sulfo-Cy7.5 DBCO in comparison to other

commonly used near-infrared dyes in neuroscience research.

Table 1: Spectral and Physicochemical Properties of Sulfo-Cy7.5 DBCO

Property Value Source

Excitation Maximum (λex) ~788 nm

Emission Maximum (λem) ~808 nm

Molar Extinction Coefficient (ε) ~223,000 cm⁻¹M⁻¹

Quantum Yield (Φ) ~0.21

Molecular Weight ~1289.64 g/mol

Solubility
High in water and common

biological buffers

Table 2: Comparative Photostability of Near-Infrared Dyes
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Dye
Relative
Photostability

Notes Source

Sulfo-Cy7.5 DBCO Good

Cyanine dyes are

known to have

moderate

photostability.

Alexa Fluor 790 High

Generally exhibits

higher photostability

compared to

traditional cyanine

dyes.

IRDye 800CW Very High

Recognized for its

exceptional

photostability in

demanding imaging

applications.

Application Note 1: Metabolic Labeling of Neuronal
Glycans for Imaging and Flow Cytometry
This application focuses on the visualization of glycans on the surface of neurons through

metabolic labeling with an azide-containing sugar, followed by covalent conjugation with Sulfo-
Cy7.5 DBCO. This technique allows for the study of glycan dynamics and distribution in

neuronal development, synaptic function, and disease.

Experimental Workflow: Metabolic Glycan Labeling
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Cell Culture Click Chemistry Labeling

Downstream Analysis

Culture primary neurons or neuronal cell lines Incubate with azide-modified sugar (e.g., Ac4ManNAz)
Metabolic Incorporation

Wash cells to remove unincorporated sugar Incubate with Sulfo-Cy7.5 DBCO
SPAAC Reaction

Wash cells to remove unbound dye

Fluorescence Microscopy (Confocal, Two-Photon)

Flow Cytometry

Antibody Conjugation

Immunolabeling Imaging

Primary Antibody Modify Antibody with Azide-NHS ester Purify Azide-modified Antibody React with Sulfo-Cy7.5 DBCO
SPAAC Reaction

Purify Labeled Antibody

Incubate with Labeled AntibodyPrepare Brain Tissue/Cells Wash to Remove Unbound Antibody Fluorescence Microscopy

Probe Preparation & Animal Model Administration & Imaging Data Analysis

Prepare Sulfo-Cy7.5 DBCO-labeled probe Administer probe (e.g., tail vein injection)

Prepare animal model (e.g., mouse with cranial window)

Anesthetize animal In vivo imaging (e.g., two-photon microscopy) Image processing and analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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